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Compound of Interest

Compound Name: Damnacanthol

Cat. No.: B12098895 Get Quote

Damnacanthol is a naturally occurring anthraquinone found in plants of the Damnacanthus

and Morinda genera. This document provides a comprehensive technical overview of its

chemical structure, physicochemical properties, biological activities, and relevant experimental

protocols, tailored for researchers, scientists, and professionals in drug development.

Chemical Structure and Identification
Damnacanthol is an anthraquinone derivative with a hydroxymethyl and a methoxy group. Its

systematic IUPAC name is 3-hydroxy-2-(hydroxymethyl)-1-methoxyanthracene-9,10-dione.
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Figure 1: Chemical structure of Damnacanthol.

Table 1: Chemical Identifiers for Damnacanthol
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Identifier Value

IUPAC Name
3-hydroxy-2-(hydroxymethyl)-1-

methoxyanthracene-9,10-dione

Molecular Formula C₁₆H₁₂O₅

Molecular Weight 284.26 g/mol

CAS Number 477-83-8

Canonical SMILES
COC1=C2C(=CC(=C1CO)O)C(=O)C3=CC=CC

=C3C2=O

Physicochemical and Spectroscopic Properties
Damnacanthol presents as a yellow, crystalline solid. A summary of its key physical and

chemical properties is provided in Table 2, with spectroscopic data detailed in Table 3.

Table 2: Physicochemical Properties of Damnacanthol

Property Value Source

Appearance Yellow needle crystal [1]

Melting Point 156-158 °C [1]

Solubility Soluble in methanol [1]

Table 3: Spectroscopic Data for Damnacanthol
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Spectroscopy Type Data Source

UV-Vis (in EtOH) λmax: 427, 282, 215 nm [1]

Infrared (IR)
νmax (cm⁻¹): 3066, 2925,

1653, 1565, 1444, 1339, 1258
[1]

Electron Ionization Mass

Spectrometry (EI-MS)

m/z: 284 [M+], 269, 251, 237,

181, 152, 139, 76
[1]

¹³C NMR
A spectrum is available in the

PubChem database.

¹H NMR

Detailed spectral data is not

readily available in the cited

literature.

[1]

Biological Activity and Mechanism of Action
Damnacanthol has demonstrated notable biological activity, particularly in the context of

cancer research. It has been shown to exert a cytostatic effect on T-lymphoblastic leukemia

(CEM-SS) cells. The primary mechanism identified for this activity is the induction of cell cycle

arrest at the G0/G1 phase.

Proposed Signaling Pathway for G0/G1 Cell Cycle Arrest
While the precise molecular targets of damnacanthol are still under investigation, a plausible

mechanism for the observed G0/G1 cell cycle arrest can be proposed based on the known

roles of cell cycle regulatory proteins and the activities of structurally similar anthraquinones.

The transition from the G1 to the S phase is a critical checkpoint controlled by cyclin-dependent

kinases (CDKs), particularly CDK4/6 and CDK2, and their regulatory partners, the cyclins (e.g.,

Cyclin D and Cyclin E). The activity of these complexes is negatively regulated by CDK

inhibitors (CKIs) such as p21 and p27. It is hypothesized that damnacanthol may upregulate

the expression of CKIs or downregulate the expression of G1 cyclins, leading to the inhibition

of CDK activity. This prevents the phosphorylation of the retinoblastoma protein (pRb), which in

its hypophosphorylated state, remains bound to the E2F transcription factor, thereby blocking

the transcription of genes required for S-phase entry.
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Proposed Mechanism of Damnacanthol-Induced G0/G1 Arrest
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Figure 2: Proposed signaling pathway for damnacanthol-induced G0/G1 cell cycle arrest.

Experimental Protocols
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Isolation and Characterization of Damnacanthol from
Morinda citrifolia Roots
The following is a generalized protocol for the isolation and characterization of damnacanthol,
synthesized from various literature sources.
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Isolation and Characterization Workflow

Plant Material
(Dried, powdered

Morinda citrifolia roots)

Solvent Extraction
(Maceration with methanol,

ethyl acetate, chloroform, or hexane)

Filtration and Evaporation
(To obtain crude extract)

Chromatographic Separation
(Column chromatography or

preparative TLC)

Purification
(Recrystallization)

Structural Characterization
(UV-Vis, IR, MS, NMR)

Pure Damnacanthol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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